Cas no 2172589-03-4 (4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid)

• Product Name: 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid
• CAS No: 2172589-03-4
• MF: C₁₁H₂₀O₃S
• MW: 232.339702606201
• CID: 5567842
• PubChem ID: 165594780
• Update Time: 2025-10-31

4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172589-03-4
• 4-(3-hydroxypentan-3-yl)thiane-4-carboxylic acid
• EN300-1633435
• 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid

• Inchi： 1S/C11H20O3S/c1-3-11(14,4-2)10(9(12)13)5-7-15-8-6-10/h14H,3-8H2,1-2H3,(H,12,13)
• InChI Key： CSWVTEULFOKERP-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(CC1)C(CC)(CC)O

Computed Properties

• Exact Mass: 232.11331567g/mol
• Monoisotopic Mass: 232.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Additional information on 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid

Chemical Profile of 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid (CAS No. 2172589-03-4)

4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid, identified by the CAS number 2172589-03-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, particularly the presence of a pentyl side chain linked to a thiazole ring, make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid consists of a thiazole core substituted with a carboxylic acid group at the 4-position and a pentyl chain attached to the 3-position of the thiazole ring. The hydroxyl group in the pentyl chain introduces additional functionalization possibilities, enabling various chemical modifications that could enhance its pharmacological properties. This structural configuration suggests potential interactions with biological targets, making it an intriguing subject for drug discovery and development.

In recent years, there has been a growing interest in thiazole derivatives due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The thiazole ring itself is known to be a key pharmacophore in many bioactive molecules, contributing to their efficacy in targeting specific disease pathways. The addition of a hydroxypentan-3-yl side chain in 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid may further modulate its biological activity by influencing solubility, metabolic stability, and binding affinity to biological receptors.

Recent studies have demonstrated that modifications to the side chains of thiazole derivatives can significantly alter their pharmacokinetic profiles and therapeutic potential. For instance, compounds with hydroxyl-containing side chains have shown enhanced bioavailability and reduced toxicity in preclinical studies. This has prompted researchers to explore novel synthetic routes for incorporating hydroxyl groups into thiazole-based scaffolds, with 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid being one such example.

The synthesis of 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid involves multi-step organic transformations, including thiolation reactions, carboxylation processes, and functional group interconversions. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for producing pharmaceutical intermediates with minimal impurities, ensuring their suitability for further development into drug candidates.

The potential applications of 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block for designing novel materials with specialized properties. For example, derivatives of this compound could be explored for their applications in polymer chemistry, where they might contribute to the development of biodegradable or conductive polymers.

In conclusion, 4-(3-Hydroxypentan-3-yl)thiane-4-carboxylic acid (CAS No. 2172589-03-4) represents an interesting compound with significant potential in pharmaceutical research and industrial applications. Its structural complexity and functional diversity position it as a promising candidate for further investigation into drug discovery, material science, and other interdisciplinary fields. Continued research into this compound will likely yield valuable insights into its biological activities and synthetic utility.